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Compound of Interest

Compound Name: CCT251545

Cat. No.: B15621817

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of CCT251545, a potent and selective

chemical probe for the Mediator complex-associated kinases, Cyclin-Dependent Kinase 8

(CDK8) and Cyclin-Dependent Kinase 19 (CDK19). CCT251545 was initially discovered as a

small-molecule inhibitor of the WNT signaling pathway through a high-throughput cell-based

screen.[1][2][3] It is an orally bioavailable compound that has demonstrated utility in exploring

the roles of CDK8 and CDK19 in human disease and has shown anti-tumor activity in

preclinical models.[1][2][4][5]

Selectivity and Potency Profile
CCT251545 is a high-affinity ligand for CDK8 and CDK19, acting as an ATP-competitive

inhibitor.[3][6] Its potent inhibitory activity against these primary targets translates to strong

suppression of WNT pathway signaling in cellular assays. While highly selective, a broad

kinase screen has identified a limited number of off-target kinases that are inhibited at higher

concentrations.

On-Target Activity
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The potency of CCT251545 has been quantified through various biochemical and cell-based

assays. It demonstrates nanomolar efficacy in inhibiting its primary targets, CDK8 and CDK19,

and the downstream WNT signaling pathway.

Target/Assay Assay Type IC50 Value (nM) Reference

WNT Signaling
Cell-based (7dF3

cells)
5 [1][2][4][7]

CDK19
Biochemical (Reporter

Displacement)
6 [6]

CDK8
Biochemical (Reporter

Displacement)
7 [6]

pSTAT1-Ser727

Inhibition
Cell-based 9 [6]

WNT Signaling
Cell-based

(COLO205-F1756)
0.035 [1]

Off-Target Selectivity Profile
The selectivity of CCT251545 was assessed against a broad panel of kinases and other

protein targets. It exhibits greater than 100-fold selectivity for CDK8/19 over 291 other kinases.

[1][3][8][9] A screen of 293 kinases at a 1 µM concentration showed that only six were inhibited

by more than 50%.[6] The IC50 values for confirmed off-target hits are summarized below.

Off-Target Kinase IC50 Value (nM) Reference

PRKCQ 122 [6]

GSK3α 462 [1][6]

GSK3β 690 [1][6]
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Other Off-Targets IC50 Value (µM) Reference

5-HT transporter (h) 3.6 [6]

k(KOP) 4.4 [6]

Tankyrase 2 (TNKS2) 15.0 [7]

Mechanism of Action and Signaling Pathways
CCT251545 inhibits the kinase activity of CDK8 and CDK19, which are components of the

Mediator complex. This complex plays a crucial role in regulating transcription by RNA

polymerase II. By inhibiting CDK8/19, CCT251545 modulates the expression of genes

regulated by multiple signaling pathways, most notably the WNT pathway.[1][2][3] It also affects

the phosphorylation of other key transcription factors, such as STAT1.[1][3][8]

WNT Signaling Pathway Inhibition
In the canonical WNT pathway, the binding of WNT ligands to Frizzled receptors leads to the

stabilization of β-catenin, which then translocates to the nucleus. In the nucleus, β-catenin

associates with TCF/LEF transcription factors to drive the expression of target genes. CDK8,

as part of the Mediator complex, is recruited to these sites and is thought to regulate

transcriptional output. CCT251545 inhibits CDK8/19 kinase activity, leading to the suppression

of WNT target gene expression.
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Caption: CCT251545 inhibits CDK8/19, blocking WNT target gene transcription.

STAT1 Phosphorylation Biomarker
The phosphorylation of STAT1 at serine 727 (STAT1-Ser727) has been identified as a robust

pharmacodynamic biomarker of CDK8 kinase activity.[3][8] Inhibition of CDK8/19 by

CCT251545 leads to a measurable decrease in the levels of phosphorylated STAT1-Ser727,

which can be used to confirm target engagement in both in vitro and in vivo settings.[3][8][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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